Cas no 62879-69-0 (2-Propenamide, N-(aminocarbonyl)-3-(2-furanyl)-)

2-Propenamide, N-(aminocarbonyl)-3-(2-furanyl)- structure
62879-69-0 structure
Product name:2-Propenamide, N-(aminocarbonyl)-3-(2-furanyl)-
CAS No:62879-69-0
MF:C8H8N2O3
MW:180.16072177887
CID:429299
PubChem ID:44522951

2-Propenamide, N-(aminocarbonyl)-3-(2-furanyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propenamide, N-(aminocarbonyl)-3-(2-furanyl)-
    • N-carbamoyl-3-(furan-2-yl)prop-2-enamide
    • TCMDC-131644
    • 62879-69-0
    • DTXSID30659262
    • CHEMBL586470
    • Inchi: InChI=1S/C8H8N2O3/c9-8(12)10-7(11)4-3-6-2-1-5-13-6/h1-5H,(H3,9,10,11,12)
    • InChI Key: OQDFNZKTCBYWQZ-UHFFFAOYSA-N
    • SMILES: C1=COC(=C1)C=CC(=O)NC(=O)N

Computed Properties

  • Exact Mass: 180.05354
  • Monoisotopic Mass: 180.05349212g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 238
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Topological Polar Surface Area: 85.3Ų
  • XLogP3: 0.7

Experimental Properties

  • PSA: 85.33

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